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Compound of Interest

Compound Name: 9-Bromophenanthrene-d9

Cat. No.: B15561477

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 9-Bromophenanthrene-
d9, a deuterated polycyclic aromatic hydrocarbon (PAH) increasingly utilized in analytical and

research settings. This document details its commercial availability, key specifications, and

foundational experimental protocols for its use as an internal standard in mass spectrometry-

based analyses.

Introduction
9-Bromophenanthrene-d9 (C₁₄D₉Br) is the deuterated analog of 9-Bromophenanthrene. Its

molecular weight is approximately 266.18 g/mol . The substitution of hydrogen atoms with

deuterium provides a distinct mass shift, making it an ideal internal standard for quantitative

analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS).[1] The use of a stable isotope-labeled internal standard is a robust

method to correct for analyte loss during sample preparation and instrumental analysis, thereby

improving the accuracy and precision of quantification.
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9-Bromophenanthrene-d9 is available from several specialized chemical suppliers. While

catalog availability and stock levels are subject to change, the following companies are

recognized suppliers of this compound. Researchers are advised to contact the suppliers

directly for the most current information and to request a certificate of analysis.

Supplier
Catalog
Number

Purity/Isotopic
Enrichment

Available
Quantities

CAS Number

LGC Standards TRC-B687202

Information

typically

available on the

Certificate of

Analysis.

2.5 mg, 10 mg,

25 mg
2055815-26-2

MedChemExpres

s
HY-W654087

Information

typically

available on the

Certificate of

Analysis.

Contact for

available sizes.
2055815-26-2

Pharmaffiliates PA STI 015420

Information

typically

available on the

Certificate of

Analysis.

Contact for

availability.
2055815-26-2

Toronto

Research

Chemicals (TRC)

B687202

Information

typically

available on the

Certificate of

Analysis.

Contact for

availability.
2055815-26-2

Cambridge

Isotope

Laboratories, Inc.

Contact for

information

Specializes in

stable isotope-

labeled

compounds;

inquire for

custom synthesis

or stock.

Contact for

availability.
2055815-26-2
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Key Specifications
A Certificate of Analysis (CoA) is a critical document that provides detailed information about

the quality and purity of a chemical standard. While a specific, publicly available CoA for 9-
Bromophenanthrene-d9 was not retrievable at the time of this guide's compilation, a typical

CoA for such a compound would include the following quantitative data:

Chemical Purity: Typically determined by High-Performance Liquid Chromatography (HPLC)

or Gas Chromatography (GC), and expressed as a percentage (e.g., >98%).

Isotopic Enrichment: The percentage of deuterium incorporation, often determined by mass

spectrometry or nuclear magnetic resonance (NMR) spectroscopy (e.g., >98 atom % D).

Identity Confirmation: Verified through techniques such as ¹H-NMR, ¹³C-NMR, and Mass

Spectrometry to confirm the chemical structure.

Residual Solvents: The amount of any solvents remaining from the synthesis process.

Water Content: The percentage of water in the material.

Researchers should always request and review the lot-specific Certificate of Analysis before

using the compound in any experiment to ensure it meets the requirements of their analytical

method.

Experimental Protocols
9-Bromophenanthrene-d9 is primarily used as an internal standard for the quantification of

PAHs and related compounds in various matrices. The following are generalized experimental

protocols for its application in GC-MS and LC-MS.

General Workflow for Sample Analysis
The logical workflow for utilizing an internal standard in a quantitative analysis is depicted

below.
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Figure 1. General workflow for quantitative analysis using an internal standard.

Detailed GC-MS Protocol for PAH Analysis
This protocol provides a starting point for the analysis of PAHs in environmental samples using

9-Bromophenanthrene-d9 as an internal standard.

1. Standard Preparation:

Prepare a stock solution of 9-Bromophenanthrene-d9 in a suitable solvent (e.g., toluene,
dichloromethane) at a concentration of 100 µg/mL.
Create a series of calibration standards containing the target PAHs at known concentrations.
Spike each calibration standard with a fixed amount of the 9-Bromophenanthrene-d9
internal standard solution.

2. Sample Preparation:

Accurately weigh or measure the sample matrix (e.g., 1 g of soil, 100 mL of water).
Spike the sample with a known amount of the 9-Bromophenanthrene-d9 internal standard
solution.
Perform an appropriate extraction procedure, such as liquid-liquid extraction (LLE) with
dichloromethane or solid-phase extraction (SPE) using a C18 cartridge.[2]
Concentrate the extract under a gentle stream of nitrogen and reconstitute in a known
volume of a suitable solvent.

3. GC-MS Instrumental Parameters:

Gas Chromatograph (GC):
Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25
mm ID, 0.25 µm film thickness), is typically used for PAH analysis.[3]
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Injector: Splitless injection at a temperature of 280-300°C.[3]
Oven Program: A temperature gradient is used to separate the PAHs. A typical program
might be: initial temperature of 60°C, hold for 1 minute, ramp to 300°C at 10°C/minute, and
hold for 10 minutes.[3]
Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/minute.[3]
Mass Spectrometer (MS):
Ionization Mode: Electron Ionization (EI) at 70 eV.
Acquisition Mode: Selected Ion Monitoring (SIM) is preferred for higher sensitivity and
selectivity. Monitor characteristic ions for the target PAHs and for 9-Bromophenanthrene-d9
(the molecular ion, m/z 266, and relevant fragment ions should be selected).[2]
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.

4. Data Analysis:

Integrate the peak areas of the target PAHs and the 9-Bromophenanthrene-d9 internal
standard.
Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration for the calibration standards.
Calculate the concentration of the target PAHs in the samples using the calibration curve.

Detailed LC-MS Protocol for PAH Metabolite Analysis
This protocol is a general guideline for the analysis of hydroxylated PAHs in biological fluids,

where 9-Bromophenanthrene-d9 can be used as a surrogate internal standard.

1. Standard and Sample Preparation:

Prepare standards and samples as described in the GC-MS protocol, with the final
reconstitution solvent being compatible with the LC mobile phase (e.g., acetonitrile/water
mixture). For biological samples like urine, an enzymatic hydrolysis step may be necessary
to deconjugate metabolites.[4]

2. LC-MS Instrumental Parameters:

Liquid Chromatograph (LC):
Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is
commonly used.
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Mobile Phase: A gradient elution with two solvents is typical. For example, Mobile Phase A:
Water with 0.1% formic acid; Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: A typical gradient might start at 10% B, ramp to 95% B over 10 minutes, hold for 2
minutes, and then return to initial conditions for re-equilibration.
Flow Rate: 0.2-0.4 mL/minute.
Column Temperature: 40°C.
Mass Spectrometer (MS):
Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, or Atmospheric
Pressure Photoionization (APPI), which can be more sensitive for non-polar compounds like
PAHs.[5]
Acquisition Mode: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass
spectrometer provides the highest selectivity and sensitivity. Precursor and product ion
transitions for the target analytes and 9-Bromophenanthrene-d9 need to be optimized.
Source Parameters: Desolvation gas flow, nebulizer pressure, and source temperature
should be optimized for the specific instrument and analytes.

3. Data Analysis:

Data analysis is performed similarly to the GC-MS protocol, using the peak area ratios of the
analytes to the internal standard to construct a calibration curve and quantify the analytes in
the samples.

Synthesis of 9-Bromophenanthrene
While this guide focuses on commercial availability, understanding the synthesis of the

unlabeled compound can be valuable. The synthesis of 9-Bromophenanthrene is typically

achieved through the bromination of phenanthrene. A common method involves dissolving

phenanthrene in a solvent like carbon tetrachloride and then adding bromine. The reaction

mixture is refluxed, and the product is then purified by distillation and/or recrystallization. The

deuterated analog, 9-Bromophenanthrene-d9, would be synthesized from a deuterated

phenanthrene starting material.

Conclusion
9-Bromophenanthrene-d9 is a valuable tool for researchers requiring accurate quantification

of polycyclic aromatic hydrocarbons and related compounds. Its commercial availability from

several reputable suppliers ensures its accessibility for a wide range of analytical applications.

The provided experimental protocols offer a solid foundation for the development of robust and
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reliable analytical methods. As with any analytical standard, it is imperative to obtain and

carefully review the Certificate of Analysis to ensure the quality and suitability of the material for

its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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